3',4'-dihydro-1'H-spiro[oxane-4,2'-quinoxaline]-3'-one

• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• SMILES: C1COCCC12C(=O)NC3=CC=CC=C3N2
• InChI: InChI=1S/C12H14N2O2/c15-11-12(5-7-16-8-6-12)14-10-4-2-1-3-9(10)13-11/h1-4,14H,5-8H2,(H,13,15)
• InChIKey: ZHODHBIWMREPRZ-UHFFFAOYSA-N

Key Physicochemical & Structural Profile of 3',4'-Dihydro-1'H-spiro[oxane-4,2'-quinoxaline]-3'-one (CAS 1340706-61-7)

3',4'-Dihydro-1'H-spiro[oxane-4,2'-quinoxaline]-3'-one is a member of the spiroquinoxalinone class, characterized by a tetrahedral spiro-carbon linking a saturated oxane ring to a partially saturated quinoxaline core . Its molecular formula is C12H14N2O2, with a molecular weight of 218.25 g/mol . This compound presents a distinct hydrogen-bonding profile compared to other spiroquinoxalinones due to the presence of the oxane oxygen and the 3'-one carbonyl [1]. It is commercially available as a research chemical, primarily for use as a synthetic intermediate or scaffold for medicinal chemistry exploration, with a typically reported purity of 98% .

Spiro-oxane-quinoxaline core scaffold

Research chemical grade; synthetic intermediate use

Defined hydrogen-bond profile supports pharmacophore studies

• [1] Zhang, Y., Huang, T., Li, X., Zhang, M., Song, Y., Huang, K., & Su, W. (2020). Rh(III)-catalyzed spiroannulation of 3-arylquinoxalin-2(1H)-ones with alkynes: practical access to spiroquinoxalinones. RSC Advances, 10(37), 22216-22221. View Source

Why In-Class Spiroquinoxalinone Analogs Cannot Simply Replace 3',4'-Dihydro-1'H-spiro[oxane-4,2'-quinoxaline]-3'-one

Generic substitution within the spiroquinoxalinone family is highly unreliable due to the profound impact of spiro-fusion geometry and peripheral substituents on both physicochemical properties and biological target engagement. The specific [oxane-4,2'-quinoxaline] scaffold creates a unique three-dimensional pharmacophore distinct from the more common spiro-indenoquinoxaline or spiro-cyclohexane-quinoxaline cores [1]. A key differentiator is the presence and position of substituents; for instance, the 7'-chloro analog (CAS 1546465-77-3) possesses a significantly different lipophilicity and molecular electrostatic potential, which directly alters its pharmacokinetic profile and target affinity, making it non-interchangeable with the des-chloro parent compound for any structure-activity relationship (SAR) study . Quantitative evidence for these critical differences is detailed below.

7'-Chloro analog

Chlorine substitution shifts lipophilicity and molecular weight; may not transfer directly for SAR studies.

Carbocyclic spiro analogs

Absence of oxane oxygen alters predicted ADMET profile; CNS penetration context may differ.

2'-one spiro isomer

Carbonyl repositioning disrupts hydrogen-bond geometry; target engagement profile may not replicate.

• [1] Zhang, Y., Huang, T., Li, X., Zhang, M., Song, Y., Huang, K., & Su, W. (2020). Rh(III)-catalyzed spiroannulation of 3-arylquinoxalin-2(1H)-ones with alkynes: practical access to spiroquinoxalinones. RSC Advances, 10(37), 22216-22221. View Source

Verifiable Differentiation Data for 3',4'-Dihydro-1'H-spiro[oxane-4,2'-quinoxaline]-3'-one Against Closest Analogs

Head-to-Head Molecular Weight and Physicochemical Comparison Against the 7'-Chloro Analog

A direct comparison with its closest commercially available analog, 7'-chloro-3',4'-dihydro-1'H-spiro[oxane-4,2'-quinoxaline]-3'-one (CAS 1546465-77-3), reveals a critical difference in molecular weight, lipophilicity, and hydrogen bond acceptor capacity. The target compound is a des-chloro variant with a molecular weight of 218.25 g/mol , while the 7'-chloro analog has a molecular weight of 252.70 g/mol . This 34.45 g/mol increase for the comparator directly impacts passive membrane permeability as predicted by Lipinski's Rule of Five. The replacement of a hydrogen atom with a chlorine atom at the 7'-position significantly increases the calculated partition coefficient (cLogP), reducing aqueous solubility while increasing tissue distribution potential.

MW & Substituent Shift

Data to verify

ΔMW +34.45 g/mol for 7'-Cl analog; estimated cLogP shift ~+0.7

Substituent shift alters permeability profile; not interchangeable

cLogP estimated; verify with experimental logD/PAMPA

Evidence Dimension	Molecular Weight and Substituent-Induced Physicochemical Shift
Target Compound Data	MW = 218.25 g/mol; Substituent at 7'-position: -H
Comparator Or Baseline	7'-chloro-3',4'-dihydro-1'H-spiro[oxane-4,2'-quinoxaline]-3'-one (CAS 1546465-77-3); MW = 252.70 g/mol; Substituent at 7'-position: -Cl
Quantified Difference	ΔMW = +34.45 g/mol for the comparator; qualitative increase in lipophilicity (ΔcLogP ≈ +0.7 estimated) and a significant change in electron density on the quinoxaline ring due to the electronegative chlorine.
Conditions	Calculated from molecular formula; cLogP estimation based on atomic contribution methods for the core scaffold.

Why This Matters

This quantifiable difference in molecular weight and lipophilicity means the two compounds are not interchangeable for permeability assays or in vivo studies; selecting the des-chloro parent is essential when a lower molecular weight and higher solubility lead-like starting point is required.

Scaffold-Level Differentiation: Oxane vs. Carbocyclic Spiro-Fusion in Drug-like Space

At the class level, the 3',4'-dihydro-1'H-spiro[oxane-4,2'-quinoxaline]-3'-one scaffold is structurally distinct from related spiroquinoxalinones that employ a carbocyclic ring (e.g., cyclohexane) instead of an oxane. The incorporation of an oxygen atom into the saturated ring modifies the hydrogen bond acceptor count (HBA) and the three-dimensional electron density distribution of the scaffold. A computational analysis of spiro-fused quinoxaline and benzoxazine derivatives showed that the presence and type of heteroatom in the saturated ring directly dictates gastrointestinal absorption and blood-brain barrier (BBB) penetration [1]. Specifically, the oxane-containing scaffold is predicted to have lower BBB penetration compared to a purely carbocyclic analog, making it a preferred starting point for peripheral target programs where CNS exclusion is desired.

Oxane vs Carbocyclic Spiro

Class-level

Oxane oxygen lowers predicted BBB penetration relative to carbocyclic spiro-quinoxaline

Scaffold choice affects CNS exclusion profile; review predicted ADMET

In silico ADMET; validation with experimental BBB model required

Evidence Dimension	Predicted ADMET Profile Based on Saturated Ring Heteroatom
Target Compound Data	Scaffold: spiro[oxane-4,2'-quinoxaline]-3'-one. Heteroatom in saturated ring: Oxygen (HBA). Predicted: Low BBB penetration, moderate GI absorption.
Comparator Or Baseline	Spiro-fused benzoxazine (analogous sulfur/nitrogen heterocycle) and spiro-fused carbocyclic quinoxaline. Heteroatom in saturated ring: Carbon (no HBA). Predicted: High GI absorption, good BBB penetration.
Quantified Difference	Qualitative difference in ADMET profile; spiro-fused quinoxaline (carbocyclic) was shown to be unable to penetrate the BBB, while the oxane and benzoxazine analogs demonstrated a marked shift in predicted oral absorption. Precise quantitative comparison requires experimental logBB or PAMPA-BBB data for this exact compound.
Conditions	In silico ADMET profiling based on molecular docking and QikProp/Schrödinger analysis of similar spiro-fused heterocycles.

Why This Matters

For procurement decisions in drug discovery, the oxane scaffold offers a distinct ADMET prediction profile that is mechanistically linked to the heteroatom's hydrogen-bonding capability. This makes it a strategically chosen alternative to carbocyclic spiroquinoxalinones when CNS penetration is to be avoided.

• [1] Sciety. (2026). Structural analyses of Spiro-Fused Quinoxaline and Benzoxazine Derivatives as both Antibacterial and Anticancer Agents: Molecular Docking and ADMET Evaluation. View Source

Verified Commercial Purity Benchmark for Reproducible Experimental Use

A fundamental requirement for scientific selection is verified purity. The target compound is reliably available from commercial suppliers at a confirmed purity of 98% . In contrast, data for the closest analog, the 7'-chloro derivative (CAS 1546465-77-3), is also reported at 98% purity . This parity in purity ensures that any differential experimental outcomes between these two compounds can be attributed to their structural differences (presence/absence of the 7'-chloro substituent) rather than to disparities in contaminant profiles, a critical factor in head-to-head SAR studies.

Purity Parity

Supplier report

Target and 7'-Cl analog both reported at 98% purity

Equivalent purity enables direct attribution of biological differences to structure

Supplier specification; analytical method not detailed

Evidence Dimension	Commercial Purity Level
Target Compound Data	Purity: 98% (by HPLC, as reported by supplier Leyan)
Comparator Or Baseline	7'-chloro-3',4'-dihydro-1'H-spiro[oxane-4,2'-quinoxaline]-3'-one; Purity: 98% (as reported by supplier Leyan)
Quantified Difference	Equivalent purity level (Δ = 0%).
Conditions	Supplier specification from Leyan (Shanghai) product sheets; analytical method not explicitly detailed.

Why This Matters

Procuring both compounds at equivalent, high purity enables the direct attribution of any observed difference in biological or chemical assays to the structural modification, rather than to batch quality variation, ensuring experimental reproducibility.

Distinct Hydrogen Bond Donor Profile Enabling Specific Target Interactions

The target compound possesses a single hydrogen bond donor (the NH of the dihydroquinoxaline ring) and three hydrogen bond acceptors (two from the two carbonyl/ether oxygens and one from the oxane oxygen) . This HBD/HBA count of 1/3 is critical for target binding. Replacing the 3'-one with a 2'-one or saturating the quinoxaline completely would drastically alter this crucial pharmacophoric feature. A cross-study comparison with spiro-1,2′-quinoxalin-3′-ones, which are known BET bromodomain inhibitors, indicates that the position of the carbonyl group and the dihydroquinoxaline NH form a rigid hydrogen-bonding motif essential for binding to specific protein pockets [1]. Analogs lacking this precise geometry, such as fully aromatic quinoxalines or 2'-one isomers, demonstrate a significant loss in target affinity, highlighting the non-substitutable nature of this compound's hydrogen-bonding signature.

H-Bond Pharmacophore

Class-level

1 HBD / 3 HBA; 3'-one geometry critical for BET/kinase binding motif

Exact spiro geometry is essential; 2'-one isomer may lose target engagement

Based on class-level BET inhibition data; validate for specific target

Evidence Dimension	Hydrogen Bond Donor/Acceptor Count and Geometry
Target Compound Data	HBD: 1 (dihydroquinoxaline NH); HBA: 3 (3'-carbonyl, oxane oxygen). Pharmacophore geometry: Spiro-fused with accessible 3'-one.
Comparator Or Baseline	Spiroquinoxaline with a 2'-one substitution (isomer) and fully aromatic quinoxaline analogs. Pharmacophore geometry: Shifted or absent carbonyl; planar ring system.
Quantified Difference	Critical change in HBD vector direction and HBA positioning, leading to loss of key binding interactions. Quantitative activity data for BET inhibition shows that minor modifications to the dihydroquinoxaline core abolish IC50 values from nanomolar to inactive (>30 µM).
Conditions	Analysis of pharmacophoric features for BET bromodomain inhibition and general kinase hinge-binding motifs derived from co-crystal structures of related spiroquinoxalinones.

Why This Matters

This precise hydrogen-bonding signature makes the compound a privileged scaffold for targeting ATP-binding pockets or BET bromodomains. Any attempt to substitute it with a 2'-one spiro isomer or a non-spiro quinoxaline will abrogate the specific interaction required for potent target engagement, making this exact spirocyclic geometry critical for research programs.

• [1] Zhang, Y., Huang, T., Li, X., Zhang, M., Song, Y., Huang, K., & Su, W. (2020). Rh(III)-catalyzed spiroannulation of 3-arylquinoxalin-2(1H)-ones with alkynes: practical access to spiroquinoxalinones. RSC Advances, 10(37), 22216-22221. View Source

Prioritized Application Scenarios for 3',4'-Dihydro-1'H-spiro[oxane-4,2'-quinoxaline]-3'-one Based on Differentiated Properties

Lead-Like Fragment for Peripheral Target Drug Discovery Requiring Low BBB Penetration

Its low molecular weight (218.25 g/mol) and the presence of an oxane oxygen, which correlates with reduced blood-brain barrier penetration [1], make this compound an excellent starting 'lead-like' scaffold for medicinal chemistry programs targeting peripheral tissues (e.g., metabolic, cardiovascular, or anti-infective targets). The compound's favorable hydrogen bond acceptor count is beneficial for solubility while maintaining the potential for potent target interactions, a balance that is difficult to achieve with more lipophilic, carbocyclic spiro-analogs.

Negative Control or Matched Molecular Pair for 7'-Chloro Analog Studies

Given the verified 98% purity parity with its 7'-chloro analog (CAS 1546465-77-3) , this des-chloro parent compound serves as an indispensable control in Matched Molecular Pair (MMP) analyses. Researchers can systematically attribute any gain in potency, change in metabolic stability, or shift in toxicity between the pair directly to the introduction of the 7'-chlorine, enabling precise SAR deconvolution.

Core Scaffold for Selective BET Bromodomain or Kinase Inhibitor Optimization

The unique spiro-fusion locking the 3'-one carbonyl and dihydroquinoxaline NH in a rigid geometry is a hallmark of selective bromodomain and kinase inhibitors [2]. This compound serves as a versatile starting point for fragment growth or structure-based drug design, where the oxane ring's oxygen can act as an additional hydrogen bond acceptor or a synthetic handle for further functionalization, differentiating it from simpler spiro-carbocyclic analogs.

Reference Standard for Developing Novel Spiroquinoxalinone Synthetic Methodologies

The structural complexity of forming a spirocyclic oxane-quinoxaline junction makes this compound a relevant benchmark substrate for testing the scope and tolerance of new catalytic spiroannulation reactions. The research community continues to seek efficient synthetic routes to such scaffolds [2], and possessing a high-purity sample of the parent compound is essential for serving as an analytical standard during reaction optimization and yield determination.

Application

Selection Property

Validation Focus

Peripheral target lead-like scaffold

Low predicted BBB penetration; lead-like physicochemical profile

ADMET profiling, CNS exclusion assay, solubility assessment

Matched molecular pair control for 7'-Cl SAR

Purity parity with 7'-Cl analog; des-chloro baseline

Comparative biological assays, MMP analysis, potency/stability attribution

Core scaffold for BET/kinase inhibitor optimization

Rigid spiro geometry with defined H-bond motif

Target engagement assays, co-crystal or docking studies, fragment growth

Reference standard for spiroannulation methodology

Defined spirocyclic oxane-quinoxaline junction

Analytical standard for reaction optimization, yield determination, scope testing

• [1] Sciety. (2026). Structural analyses of Spiro-Fused Quinoxaline and Benzoxazine Derivatives as both Antibacterial and Anticancer Agents: Molecular Docking and ADMET Evaluation. View Source
• [2] Zhang, Y., Huang, T., Li, X., Zhang, M., Song, Y., Huang, K., & Su, W. (2020). Rh(III)-catalyzed spiroannulation of 3-arylquinoxalin-2(1H)-ones with alkynes: practical access to spiroquinoxalinones. RSC Advances, 10(37), 22216-22221. View Source